Cas no 1217437-39-2 (N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether)

• Product Name: N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether
• CAS No: 1217437-39-2
• MF: C₂₈H₂₉NO₅
• MW: 460.526977300644
• CID: 5735066
• Update Time: 2025-11-06

N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether

• Inchi： 1S/C28H29NO5/c1-28(2,3)34-19-14-12-18(13-15-19)16-25(26(30)31)29-27(32)33-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,29,32)(H,30,31)/t25-/m0/s1/i29+1
• InChI Key： JAUKCFULLJFBFN-VQEUBSLTSA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)[15NH][C@H](C(=O)O)CC1C=CC(OC(C)(C)C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether

Comprehensive Guide to N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether (CAS No. 1217437-39-2): Applications and Insights

N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether (CAS No. 1217437-39-2) is a specialized isotopically labeled amino acid derivative widely used in peptide synthesis, proteomics research, and drug discovery. This compound features a 15N isotope, enhancing its utility in NMR spectroscopy and mass spectrometry for precise molecular tracking. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection during solid-phase peptide synthesis (SPPS), while the O-tert-butyl ether moiety offers stability under acidic conditions. Researchers increasingly seek isotopically labeled building blocks like this for metabolic studies and protein engineering, aligning with trends in personalized medicine and biotherapeutics.

The growing demand for high-purity peptide intermediates reflects advancements in targeted drug delivery systems. N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether enables the incorporation of tyrosine—a critical residue for phosphorylation sites—into bioactive peptides. Its 15N labeling addresses key challenges in quantifying protein-protein interactions, a hot topic in AI-driven drug discovery platforms. Recent publications highlight its role in developing PD-1/PD-L1 inhibitors and GPCR-targeted therapies, making it relevant to cancer immunotherapy research.

From a synthetic chemistry perspective, this compound’s tert-butyl protection strategy minimizes side reactions during prolonged SPPS cycles. Analytical laboratories prioritize it for LC-MS calibration standards due to its predictable fragmentation patterns. The Fmoc protection compatibility with automated synthesizers also supports the pharmaceutical industry’s shift toward continuous flow peptide production—a trending solution for scalable API manufacturing.

Environmental scientists have explored 15N-labeled tyrosine derivatives for tracing nitrogen fluxes in ecological systems, connecting this compound to sustainable agriculture research. Its stability profile makes it suitable for long-term biomarker storage applications, another area gaining traction in precision diagnostics. Unlike conventional tyrosine analogs, the isotopic label allows differentiation between endogenous and administered compounds in pharmacokinetic studies.

Quality control protocols for CAS 1217437-39-2 emphasize HPLC purity ≥98% and rigorous isotopic enrichment verification (>99% 15N). Storage recommendations typically specify -20°C under inert gas to preserve the O-tert-butyl ether functionality. These specifications cater to Good Manufacturing Practice (GMP) requirements for peptide-based vaccine development, particularly in mRNA vaccine adjuvant systems where tyrosine residues facilitate antigen conjugation.

Emerging applications include its use in click chemistry workflows for creating fluorescent peptide probes—addressing the demand for super-resolution microscopy reagents. The compound’s orthogonal protection scheme also enables modular synthesis of multifunctional peptide dendrimers, a nanotechnology approach for targeted drug delivery. Such innovations position N-Fmoc-(15N)-L-Tyrosine O-Tertbutyl Ether at the intersection of bioconjugation chemistry and theranostic agent design.

Market analysts note rising procurement of stable isotope-labeled amino acids by CROs (Contract Research Organizations) supporting ADC (Antibody-Drug Conjugate) development. The 1217437-39-2 catalog number frequently appears in screening libraries for protein degradation platforms like PROTACs, underscoring its versatility. Suppliers often highlight its compatibility with microwave-assisted peptide synthesis techniques that reduce production timelines—a key consideration for accelerated pharmaceutical R&D pipelines.

Recent patent filings describe derivatives of this compound for PET tracer synthesis, leveraging the tyrosine scaffold for neuroimaging probes. This aligns with global investments in neurodegenerative disease research, particularly Alzheimer’s and Parkinson’s biomarkers. The tert-butyl ether group’s acid lability proves advantageous for controlled release formulations, meeting formulation scientists’ needs for pH-responsive drug carriers.

For academic researchers, the compound’s primary value lies in creating NMR-visible peptide tags to study protein folding dynamics—a technique gaining popularity in computational biology validation. Its use in hydrogen-deuterium exchange (HDX) mass spectrometry workflows provides complementary data to cryo-EM structural analysis, two rapidly evolving fields in structural biology. These applications demonstrate how CAS 1217437-39-2 bridges traditional peptide chemistry with cutting-edge multi-omics integration approaches.